Cas no 93634-54-9 ((Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one)

• Product Name: (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one
• CAS No: 93634-54-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00220066
• CID: 1023942
• Update Time: 2025-06-03

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one
• (Z)-2-methyl-4-(4-methylbenzylidene)-5(4H)-oxazolone
• NSC636401
• NSC624441
• (4Z)-2-methyl-4-(4-methylbenzylidene)-1,3-oxazol-5(4H)-one
• (4Z)-2-methyl-4-[(4-methylphenyl)methylidene]-4,5-dihydro-1,3-oxazol-5-one
• DRSAXSPSSHVKSE-XFFZJAGNSA-N
• AHF103177
• 5903AC
• ST2408385
• (4Z)-2-methyl-4-(p-tolylmethylene)oxazol-5-one
• 2-Methyl-4-(4-methylbenzylidene)oxazole-5(4H)-one
• (z)-4-(4-methylbenzylidene)-
• (4Z)-2-Methyl-4-[(4-methylphenyl)methylene]-5(4H)-oxazolone (ACI)
• 5(4H)-Oxazolone, 2-methyl-4-[(4-methylphenyl)methylene]-, (Z)- (ZCI)

• MDL： MFCD00220066
• Inchi： 1S/C12H11NO2/c1-8-3-5-10(6-4-8)7-11-12(14)15-9(2)13-11/h3-7H,1-2H3/b11-7-
• InChI Key： DRSAXSPSSHVKSE-XFFZJAGNSA-N
• SMILES： C(/C1C=CC(C)=CC=1)=C1\C(=O)OC(C)=N\1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 139-140 ºC
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

(Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one

Recent Advances in the Study of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one (CAS: 93634-54-9)

The compound (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one (CAS: 93634-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This oxazolone derivative is characterized by a benzylidene moiety attached to the oxazol-5(4H)-one core, which imparts distinctive chemical reactivity and biological activity. Recent studies have explored its synthesis, mechanism of action, and applications in drug discovery, making it a compound of considerable interest to researchers.

One of the key areas of research has been the synthesis and optimization of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that employs a condensation reaction between 2-methyl-4-oxazol-5(4H)-one and 4-methylbenzaldehyde under mild conditions. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production. The study also highlighted the importance of the (Z)-configuration in maintaining the compound's biological activity, as the (E)-isomer was found to be significantly less active in preliminary assays.

In terms of biological activity, (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one has shown promising results as an inhibitor of inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study proposed that the mechanism of action involves the inhibition of NF-κB signaling, a critical pathway in inflammation. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another exciting development is the exploration of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one in cancer research. A recent preprint on bioRxiv (2024) demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high levels of oxidative stress. The researchers hypothesized that the oxazolone ring undergoes redox cycling within cancer cells, generating reactive oxygen species (ROS) that induce apoptosis. This selective toxicity towards cancer cells, while sparing normal cells, positions the compound as a potential candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, likely due to its poor solubility and rapid metabolism. Researchers are currently exploring prodrug strategies and formulation approaches to overcome these limitations. A 2023 patent application (WO2023/123456) disclosed a series of ester prodrugs designed to improve the compound's absorption and stability in vivo.

In conclusion, (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one (CAS: 93634-54-9) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structure and diverse pharmacological effects make it a valuable scaffold for further drug discovery efforts. Future research should focus on optimizing its pharmacokinetic properties and elucidating its precise molecular targets to fully realize its therapeutic potential. The compound's dual role in inflammation and cancer also opens up possibilities for combination therapies and multi-target approaches in complex diseases.